Cas no 2172183-77-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid
• CAS No: 2172183-77-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5945846
• PubChem ID: 165873463
• Update Time: 2025-05-24

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid
• EN300-1494013
• 2172183-77-4
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H30N2O5/c30-24(29-27(25(31)32)14-5-6-15-27)21-12-7-13-23(21)28-26(33)34-16-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-4,8-11,21-23H,5-7,12-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： QKUKPYXTBNCYBA-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid (CAS No. 2172183-77-4)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid (CAS No. 2172183-77-4) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its intricate structure, featuring a cyclopentane backbone and a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals frequently seek information on this compound due to its role in drug discovery and bioconjugation techniques.

One of the most searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid serves as a temporary protecting group for amines, enabling selective deprotection during solid-phase peptide synthesis (SPPS). This property is critical for constructing complex peptides with high precision, a topic of immense interest in biotechnology and personalized medicine.

Another trending topic tied to this compound is its potential in targeted drug delivery systems. The cyclopentane moiety provides structural rigidity, which can enhance the stability of drug conjugates. This aligns with the growing demand for next-generation therapeutics that minimize off-target effects. Searches like "how to improve peptide stability in drug development" often lead to discussions about derivatives of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid.

From a synthetic chemistry perspective, the compound’s carboxylic acid functional group allows for further derivatization, making it a versatile building block. This feature is particularly relevant in the context of click chemistry and biocompatible materials, which are hot topics in nanomedicine and tissue engineering. Researchers often explore "CAS 2172183-77-4 solubility and reactivity" to optimize its use in these cutting-edge applications.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid (CAS No. 2172183-77-4) is a pivotal compound in modern chemical biology and medicinal chemistry. Its unique properties address key challenges in peptide-based therapeutics and material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this molecule remains at the forefront of advanced drug design and biomolecular engineering.